Cas no 1443532-25-9 (4-amino-6-(chloromethyl)pyrrolo[2,1-f][1,2,4]triazine-7-carbaldehyde)

• Product Name: 4-amino-6-(chloromethyl)pyrrolo[2,1-f][1,2,4]triazine-7-carbaldehyde
• CAS No: 1443532-25-9
• MF: C₈H₇ClN₄O
• MW: 210.620379686356
• CID: 5272394
• Update Time: 2026-03-09

4-amino-6-(chloromethyl)pyrrolo[2,1-f][1,2,4]triazine-7-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[2,1-f][1,2,4]triazine-7-carboxaldehyde, 4-amino-6-(chloromethyl)-
• 4-amino-6-(chloromethyl)pyrrolo[2,1-f][1,2,4]triazine-7-carbaldehyde

• Inchi： 1S/C8H7ClN4O/c9-2-5-1-6-8(10)11-4-12-13(6)7(5)3-14/h1,3-4H,2H2,(H2,10,11,12)
• InChI Key： SBNURIIONDNPGD-UHFFFAOYSA-N
• SMILES： N12C(C=O)=C(CCl)C=C1C(N)=NC=N2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolotriazines Pyrrolo[2,1-f][1,2,4]triazines

Additional information on 4-amino-6-(chloromethyl)pyrrolo[2,1-f][1,2,4]triazine-7-carbaldehyde

Research Brief on 4-amino-6-(chloromethyl)pyrrolo[2,1-f][1,2,4]triazine-7-carbaldehyde (CAS: 1443532-25-9)

In recent years, the compound 4-amino-6-(chloromethyl)pyrrolo[2,1-f][1,2,4]triazine-7-carbaldehyde (CAS: 1443532-25-9) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

The compound belongs to the pyrrolo[2,1-f][1,2,4]triazine class, which is known for its diverse pharmacological activities, including anticancer, antiviral, and anti-inflammatory effects. Recent studies have highlighted the importance of the chloromethyl and aldehyde functional groups in modulating the compound's reactivity and biological interactions. Researchers have employed advanced synthetic methodologies, such as multi-step organic synthesis and computational modeling, to optimize the compound's structure for enhanced efficacy and reduced toxicity.

One of the key findings from recent research is the compound's ability to act as a potent inhibitor of specific kinases involved in cancer cell proliferation. In vitro studies have demonstrated its efficacy against various cancer cell lines, with promising results in terms of selectivity and low cytotoxicity to normal cells. Additionally, the compound's mechanism of action has been elucidated through structural biology techniques, revealing its binding mode to target proteins.

Further investigations have explored the compound's potential in combination therapies. For instance, synergistic effects have been observed when 4-amino-6-(chloromethyl)pyrrolo[2,1-f][1,2,4]triazine-7-carbaldehyde is used alongside conventional chemotherapeutic agents, suggesting its utility in overcoming drug resistance. These findings are supported by preclinical studies, which have shown significant tumor growth inhibition in animal models.

Despite these promising results, challenges remain in the development of this compound as a therapeutic agent. Issues such as solubility, stability, and pharmacokinetics need to be addressed through further optimization and formulation studies. Current research efforts are also focused on identifying additional biological targets and expanding the compound's application to other disease areas, such as infectious diseases and neurodegenerative disorders.

In conclusion, 4-amino-6-(chloromethyl)pyrrolo[2,1-f][1,2,4]triazine-7-carbaldehyde represents a promising candidate for drug development, with its unique chemical structure and broad biological activity. Continued research and collaboration across disciplines will be essential to fully realize its therapeutic potential and translate these findings into clinical applications.